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Compound of Interest

Compound Name: 3-Chloro-3-methylpentane

Cat. No.: B1594240

This guide provides a comprehensive overview of 3-chloro-3-methylpentane, including its
nomenclature, physicochemical properties, key reactions, and detailed experimental protocols
for its synthesis. This document is intended for researchers, scientists, and professionals in the
field of drug development and chemical synthesis.

Nomenclature

The compound with the chemical structure CH3CH2C(CI)(CH3)CH2CHs is systematically named
according to the International Union of Pure and Applied Chemistry (IUPAC) nomenclature.

e IUPAC Name: 3-chloro-3-methylpentane[1]
This compound is also known by several synonyms:
o 1-Ethyl-1-methylpropyl chloride[2][3][4][5][6]

o 3-Methyl-3-chloropentane[1][2][4][5][6]

o Diethylmethylcarbinyl chloride[1][2][4][5][6]

Physicochemical Properties

The following table summarizes the key quantitative data for 3-chloro-3-methylpentane.
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Property Value Reference
Molecular Formula CeH13ClI [L1211311411 7]
Molecular Weight 120.62 g/mol (1121141171
CAS Number 918-84-3 [2][41[5]
Appearance Colorless liquid [7]

Density 0.885 g/mL at 25 °C [2][6][71[8]
Boiling Point 115-116 °C at 760 mmHg [2][8]
Refractive Index n20/D 1.421 [8]

Flash Point 9 °C (48.2 °F) - closed cup [2]

Purity >96% [4]

Applications and Reactions

3-Chloro-3-methylpentane serves as a valuable reactant and model compound in organic
chemistry.

o Grignard Reagent Formation: It is used as a reactant to prepare the Grignard reagent,
chloro(1-ethyl-1-methylpropyl)magnesium. This organometallic compound is a key
intermediate in various coupling reactions.[8]

o Kumada-Tamao-Corriu Coupling: The Grignard reagent derived from 3-chloro-3-
methylpentane can be utilized in Kumada-Tamao-Corriu coupling reactions, which are
important for the formation of carbon-carbon bonds.[8]

e Model Compound for PVC Studies: Due to its structural similarity to tertiary chloride defects
in polyvinyl chloride (PVC), 3-chloro-3-methylpentane is an ideal model compound for
studying the mechanisms of metal-catalyzed living radical graft copolymerization initiated
from these defect sites.[8]

» Elimination Reactions: 3-chloro-3-methylpentane can undergo elimination reactions (E1 or
E2) to form alkenes. According to Zaitsev's rule, the major product is the more substituted
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alkene, which in this case is 3-methyl-2-pentene.[9]

o Substitution Reactions: As a tertiary alkyl halide, it can undergo Sn1 substitution reactions.
For example, its reaction with water proceeds via an Sn1 mechanism.[10]

Experimental Protocols
Synthesis of 3-Chloro-3-methylpentane from 3-Methylpentan-3-ol using Lucas Reagent

This protocol describes the synthesis of 3-chloro-3-methylpentane from the corresponding
tertiary alcohol using the Lucas reagent (a solution of zinc chloride in concentrated hydrochloric
acid). The reaction proceeds via an Sn1 mechanism.

Materials:

¢ 3-methylpentan-3-ol

e Lucas reagent (anhydrous ZnClz in concentrated HCI)
e Round-bottom flask

» Reflux condenser

e Separatory funnel

e Sodium bicarbonate solution (saturated)

e Anhydrous sodium sulfate

« Distillation apparatus

Procedure:

 In a round-bottom flask, combine 3-methylpentan-3-ol with the Lucas reagent.

o Equip the flask with a reflux condenser and heat the mixture under reflux for approximately
one hour.

 After the reaction is complete, allow the mixture to cool to room temperature.
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o Transfer the cooled mixture to a separatory funnel and wash it with a saturated sodium
bicarbonate solution to neutralize the excess acid.

o Separate the aqueous layer and wash the organic layer with water.

» Drain the aqueous layer and dry the organic layer containing the product with anhydrous
sodium sulfate.

« Filter the mixture to remove the drying agent.
» Purify the crude product by distillation, collecting the fraction that boils at 115-116 °C.

Diagrams

The following diagram illustrates the workflow for the synthesis of 3-chloro-3-methylpentane.

Workup: . o
3-Methylpentan-3-ol + A Drying Purification
Lucas Reagent - Neutralization (NaHCOs) (Anhydrous Na:SOs) (Distillation) EChlon=tvibenans
- Washing (H20)

Click to download full resolution via product page

Caption: Synthesis workflow for 3-chloro-3-methylpentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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